Cas no 337956-01-1 (2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 337956-01-1
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• MDL: MFCD16890148
• CID: 4646754
• Update Time: 2025-07-23

2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD16890148
• Inchi： 1S/C17H14N2O2S/c1-12-15(16(20)21)22-17(18-12)19(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,1H3,(H,20,21)
• InChI Key： ZYGLEMNSLODAAF-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1N(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 337956-01-1)

2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 337956-01-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological functions and utility in drug development. The presence of both an amino group and a carboxylic acid moiety in its structure suggests multifunctionality, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural framework of 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole core substituted with a diphenylamino group at the 2-position and a methyl group at the 4-position, with a carboxylic acid functional group at the 5-position. This specific arrangement of substituents contributes to its distinct chemical properties and reactivity, which are critical for its potential applications in drug design. The diphenylamino group, in particular, is known for its ability to enhance solubility and bioavailability, while the carboxylic acid moiety provides opportunities for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in thiazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have shown that thiazole-based compounds exhibit antimicrobial, anti-inflammatory, antitumor, and antioxidant properties. The compound 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid is no exception and has been investigated for its potential role in modulating biological pathways relevant to human health. Its molecular structure allows for interactions with multiple targets, including enzymes and receptors involved in disease processes.

One of the most compelling aspects of 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid is its versatility in chemical synthesis. The presence of both the amino and carboxylic acid groups enables the formation of amides, esters, and other derivatives through standard organic reactions. This flexibility is particularly valuable in medicinal chemistry, where modifications to a lead compound can significantly alter its pharmacological profile. Researchers have utilized these chemical handles to develop libraries of analogs aimed at optimizing potency, selectivity, and pharmacokinetic properties.

Recent advancements in computational chemistry have further enhanced the study of 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid. Molecular modeling techniques have been employed to predict binding affinities and understand interactions with biological targets at the atomic level. These simulations have provided insights into how structural modifications might influence activity, guiding experimental efforts toward more effective drug candidates. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The biological activity of 2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid has been explored in several preclinical studies. Initial findings suggest that it may possess inhibitory effects on enzymes implicated in inflammation and cancer progression. The diphenylamino group is particularly noteworthy for its ability to stabilize reactive intermediates formed during metabolic processes, potentially reducing toxicity associated with drug administration. Additionally, the carboxylic acid moiety may contribute to cellular uptake and intracellular localization by forming salt forms or participating in protonation events.

In conclusion,2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 337956-01-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound and related derivatives,2-(diphenylamino)-4-methyl-1,3-thiazole-5-carboxylic acid is poised to play a significant role in addressing unmet medical needs across various disease areas.